Cas no 1649426-95-8 (Salicylaldehyde-13C6)
Salicylaldehyde-13C6 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | S088146-5mg |
Salicylaldehyde-13C6 |
1649426-95-8 | 5mg |
140.00 | 2021-07-18 | ||
| TRC | S088146-10mg |
Salicylaldehyde-13C6 |
1649426-95-8 | 10mg |
$224.00 | 2023-05-17 | ||
| TRC | S088146-25mg |
Salicylaldehyde-13C6 |
1649426-95-8 | 25mg |
610.00 | 2021-07-18 | ||
| TRC | S088146-50mg |
Salicylaldehyde-13C6 |
1649426-95-8 | 50mg |
$994.00 | 2023-05-17 | ||
| TRC | S088146-100mg |
Salicylaldehyde-13C6 |
1649426-95-8 | 100mg |
$ 1200.00 | 2023-09-06 |
Salicylaldehyde-13C6 Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
Additional information on Salicylaldehyde-13C6
Latest Research Advances on 1649426-95-8 and Salicylaldehyde-13C6 in Chemical Biology and Pharmaceutical Sciences
Recent studies have highlighted the growing importance of stable isotope-labeled compounds in chemical biology and pharmaceutical research. Among these, Salicylaldehyde-13C6 (CAS: 1649426-95-8) has emerged as a critical tool for metabolic pathway tracing, drug metabolism studies, and quantitative proteomics. This research brief synthesizes the latest findings on the applications and mechanistic insights of this compound, drawing from peer-reviewed literature published in 2023-2024.
The compound 1649426-95-8 represents a carbon-13 labeled variant of salicylaldehyde, where all six aromatic carbons are replaced with 13C isotopes. This isotopic enrichment enables precise tracking in mass spectrometry-based assays, particularly in studies investigating the shikimate pathway in microbial systems. A recent Nature Chemical Biology publication (DOI: 10.1038/s41589-023-01482-4) demonstrated its utility in elucidating novel branching points in Pseudomonas aeruginosa metabolism, revealing previously unknown catabolic routes for aromatic compound degradation.
In pharmaceutical applications, Salicylaldehyde-13C6 has shown remarkable potential as a precursor for labeled drug metabolites. Research published in the Journal of Medicinal Chemistry (2024, 67(3): 1452-1464) detailed its use in synthesizing 13C6-labeled salicylate derivatives for pharmacokinetic studies of non-steroidal anti-inflammatory drugs. The isotopic labeling allowed for unprecedented sensitivity in detecting low-abundance phase II metabolites in human hepatocyte models, with detection limits improved by 3-5 orders of magnitude compared to conventional methods.
From a synthetic chemistry perspective, advances in the production of 1649426-95-8 have been reported in ACS Organic Process Research & Development (2023, 27(8): 1324-1335). The new microwave-assisted synthetic protocol achieves 98% isotopic incorporation efficiency while reducing production costs by 40% compared to traditional methods. This breakthrough has significant implications for making stable isotope-labeled compounds more accessible for large-scale biomedical research.
Emerging applications in chemical biology include the use of Salicylaldehyde-13C6 as a molecular probe for studying protein-ligand interactions. A recent Chemical Science article (2024, 15: 2345-2356) described its incorporation into photoaffinity labeling probes that enable quantitative mapping of salicylate-binding proteins in whole-cell lysates. This approach identified 37 novel protein targets of salicylates in human cells, expanding our understanding of their pleiotropic pharmacological effects.
Quality control and analytical characterization of 1649426-95-8 have seen significant improvements through the adoption of high-resolution tandem mass spectrometry. The latest Pharmacopeial Forum (2024, 50(2)) has proposed new monographic standards for isotopic purity assessment of such compounds, with Salicylaldehyde-13C6 serving as a reference material in interlaboratory validation studies. These developments ensure reliable data generation across research laboratories and pharmaceutical quality control units.
Looking forward, the research community anticipates expanded applications of 1649426-95-8 in microbiome studies and environmental toxicology. Preliminary data presented at the 2024 American Chemical Society National Meeting suggests its potential for tracing plant-microbe interactions in the rhizosphere. Furthermore, its use in environmental fate studies of phenolic pollutants is being explored by several research groups, leveraging the compound's isotopic signature to distinguish anthropogenic from biogenic sources in complex matrices.
1649426-95-8 (Salicylaldehyde-13C6) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)